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Executive Summary

For researchers utilizing [Leu5]-Enkephalin (Tyr-Gly-Gly-Phe-Leu), the distinction between the
Free Base (CAS 58822-25-6) and its Trifluoroacetate (TFA) Salt form is not merely a matter of
chemical cataloging—it is a critical determinant of experimental validity.[1]

While the TFA salt is the standard output of Solid Phase Peptide Synthesis (SPPS) due to its
superior solubility and ease of purification, the trifluoroacetate counterion acts as a "silent
variable" in biological systems. It is known to alter cellular proliferation, skew receptor binding
kinetics, and induce toxicity in vivo.[1][2] This guide provides the technical grounding to select
the correct form, calculate precise dosing based on Net Peptide Content (NPC), and execute
salt-exchange protocols when necessary.

Chemical Fundamentals: The Stoichiometry of the
Salt

To ensure accurate dosing, one must understand the molecular composition of the substance
in the vial. [Leu5]-Enkephalin contains a single basic site—the N-terminal amine of the Tyrosine
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residue—making it a mono-cationic peptide at physiological pH.[1]

Structural Comparison

[Leu5]-Enkephalin Free .
Feature - [Leu5]-Enkephalin TFA Salt
ase

58822-25-6 (often cited

CAS Number 58822-25-6 ]
generically)
Formula
] ~669.64 g/mol (assuming 1:1
Molecular Weight 555.62 g/mol o
stoichiometry)
Trifluoroacetate (
Counterion None (Zwitterionic/Neutral)
)
Primary State Crystalline solid or precipitate Lyophilized "fluffy" powder

Visualization: Salt Formation & Stoichiometry

The following diagram illustrates the protonation state of the N-terminus that drives salt
formation.

[Leu5]-Enkephalin (Free Base)
MW: 555.62
N-term: NH2 (Neutral)

Protonation (+H+)

[Leu5]-Enkephalin TFA Salt
MW: ~669.64
N-term: NH3+ « CF3COO-

———

Trifluoroacetic Acid
(TFA)
Source: SPPS Cleavage

Click to download full resolution via product page

Caption: Transformation of the neutral N-terminal amine into a cationic salt species via TFA
interaction.

Physicochemical Properties & Solubility[1][4][5][6]
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Solubility Profiles

o TFA Salt: Highly soluble in water and polar organic solvents (MeOH, ACN).[1] The bulky,
lipophilic trifluoroacetate counterion disrupts intermolecular hydrogen bonding between
peptide chains, preventing aggregation and enhancing solvation.

o Free Base: Significantly lower aqueous solubility, particularly near its isoelectric point (pl
~5.5-6.0).[1] It may require pH adjustment (using weak acid or base) or small amounts of
organic co-solvent (DMSO) to fully dissolve at high concentrations.[1]

Stability[1][2][4][7][8]

» Solid State: Both forms are stable at -20°C if protected from moisture.[1] The TFA salt is
hygroscopic; exposure to air can lead to water uptake, altering the effective weight.

« In Solution: [Leu5]-Enkephalin is susceptible to enzymatic degradation (aminopeptidases).[1]
The salt form does not inherently protect against proteolysis once dissolved.

Biological Implications: The "Silent" Toxicity of TFA

The choice between Free Base (or Acetate/HCI salts) and TFA salt is dictated by the sensitivity
of the biological model.

In Vitro Assays (Receptor Binding & Cell Culture)[1]

o Receptor Kinetics: The

ion can act as an allosteric modulator on certain receptors (e.g., Glycine receptors) and may
alter the pH of unbuffered culture media.

o Cytotoxicity: TFA inhibits osteoblast proliferation and can alter metabolic rates in sensitive
cell lines at concentrations as low as 10 nM to 1 mM.

e Recommendation: For robust

or

determination, TFA removal is recommended, or controls using Na-TFA should be included.
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In Vivo Studies (Animal Models)[1][9][10][11][12]

o Toxicity: High doses of TFA salts introduce significant amounts of trifluoroacetate, which is
not metabolized and can accumulate. It has been linked to trifluoroacetylation of liver
proteins and potential immunogenicity.

o Standard:TFA salts are generally unacceptable for in vivo use. Researchers should convert
to the Acetate or Hydrochloride salt, or use the Free Base if solubility permits.

Decision Matrix: Selecting the Right Form

Experimental Goal

High-Throughput Screening Sensitive Cell Assays

(HTS) (Stem Cells, Primary Cultures) (008 AIGEEL Siees

Cost-Effective

Use TFA Salt

(Account for NPC) IS RETMOE 17

Salt Exchange

Select Acetate or HCI Salt

Click to download full resolution via product page
Caption: Workflow for selecting the appropriate peptide form based on experimental sensitivity.

Critical Calculation: Net Peptide Content (NPC)

A common source of experimental error is treating the weighed mass of the lyophilized powder
as 100% peptide. The powder consists of:

e The Peptide itself.
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o Counterions (TFA, Acetate, etc.).[1][3][4][5][6][7]
o Residual Water (often 2—10%).[1]
Formula for Dosing:

[1]

Theoretical NPC Calculation for [Leu5]-Enkephalin TFA Salt: Assuming a 1:1 stoichiometry and
0% water (idealized):

[1]

Note: In practice, with residual water and non-stoichiometric TFA association, the NPC is often
70-75%. Always refer to the Elemental Analysis (N%) on the Certificate of Analysis.

Protocol: TFA to Acetate Salt Exchange

If you possess the TFA salt but require a biocompatible form, use this standard ion-exchange
protocol.

Materials:

e Strong Anion Exchange Resin (e.g., Dowex 1x2 or equivalent in Acetate form).[1]
e 0.1 M Acetic Acid.

» Lyophilizer.[5][8]

Step-by-Step Workflow:

¢ Resin Preparation: Wash the resin column with 10 volumes of 1 M Sodium Acetate, followed
by 10 volumes of distilled water to remove excess sodium.

¢ Dissolution: Dissolve [Leu5]-Enkephalin TFA salt in a minimal volume of distilled water
(approx. 10 mg/mL).

o Loading: Apply the peptide solution to the column.[8][9] The
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ions will bind to the resin, displacing Acetate ions.

o Elution: Elute with distilled water or 0.1 M Acetic Acid. Collect fractions.

e Lyophilization: Freeze and lyophilize the eluate. Repeat lyophilization from water 2x to
remove excess acetic acid.

» Validation: Verify TFA removal via HPLC or 19F-NMR (Fluorine NMR is highly sensitive to
residual TFA).[1]

D D D

1. Prepare Resin 2. Load Peptide 3. lon Exchange -
(Wash w/ NaOAc) > (FAsaly | (TFAbinds, Acetate releases) [ T| - CUt€ & Lyophilize

Click to download full resolution via product page

Caption: lon-exchange chromatography workflow for converting TFA salt to Acetate salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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